Cas no 1339708-90-5 (3-(chloromethyl)-1-methanesulfonylpyrrolidine)
3-(chloromethyl)-1-methanesulfonylpyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(chloromethyl)-1-methanesulfonylpyrrolidine
- 3-(chloromethyl)-1-methylsulfonylpyrrolidine
-
- MDL: MFCD18351471
- Inchi: 1S/C6H12ClNO2S/c1-11(9,10)8-3-2-6(4-7)5-8/h6H,2-5H2,1H3
- InChI Key: UJIRHMDAYUMIMF-UHFFFAOYSA-N
- SMILES: N1(S(C)(=O)=O)CCC(CCl)C1
3-(chloromethyl)-1-methanesulfonylpyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM467394-250mg |
3-(chloromethyl)-1-methanesulfonylpyrrolidine |
1339708-90-5 | 95%+ | 250mg |
$*** | 2023-03-28 | |
| Chemenu | CM467394-500mg |
3-(chloromethyl)-1-methanesulfonylpyrrolidine |
1339708-90-5 | 95%+ | 500mg |
$*** | 2023-03-28 | |
| Chemenu | CM467394-1g |
3-(chloromethyl)-1-methanesulfonylpyrrolidine |
1339708-90-5 | 95%+ | 1g |
$*** | 2023-03-28 | |
| TRC | B422125-5mg |
3-(chloromethyl)-1-methanesulfonylpyrrolidine |
1339708-90-5 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B422125-10mg |
3-(chloromethyl)-1-methanesulfonylpyrrolidine |
1339708-90-5 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B422125-50mg |
3-(chloromethyl)-1-methanesulfonylpyrrolidine |
1339708-90-5 | 50mg |
$ 295.00 | 2022-06-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01014958-1g |
3-(Chloromethyl)-1-methanesulfonylpyrrolidine |
1339708-90-5 | 95% | 1g |
¥4893.0 | 2023-04-03 | |
| Enamine | EN300-202893-0.05g |
3-(chloromethyl)-1-methanesulfonylpyrrolidine |
1339708-90-5 | 95% | 0.05g |
$229.0 | 2023-09-16 | |
| Enamine | EN300-202893-0.1g |
3-(chloromethyl)-1-methanesulfonylpyrrolidine |
1339708-90-5 | 95% | 0.1g |
$342.0 | 2023-09-16 | |
| Enamine | EN300-202893-0.25g |
3-(chloromethyl)-1-methanesulfonylpyrrolidine |
1339708-90-5 | 95% | 0.25g |
$487.0 | 2023-09-16 |
3-(chloromethyl)-1-methanesulfonylpyrrolidine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-(chloromethyl)-1-methanesulfonylpyrrolidine
Introduction to 3-(Chloromethyl)-1-Methanesulfonylpyrrolidine (CAS No. 1339708-90-5)
3-(Chloromethyl)-1-methanesulfonylpyrrolidine, with the CAS number 1339708-90-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloromethyl group and a methanesulfonyl substituent on a pyrrolidine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active compounds.
The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is a common structural motif found in many natural products and synthetic drugs. The presence of the chloromethyl group and the methanesulfonyl substituent introduces additional reactivity and functional diversity, making 3-(Chloromethyl)-1-methanesulfonylpyrrolidine an attractive building block for the development of novel therapeutic agents.
Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of 3-(Chloromethyl)-1-methanesulfonylpyrrolidine. One such method involves the reaction of 1-methanesulfonylpyrrolidine with chloromethyl ether under mild conditions. This approach not only yields high purity products but also minimizes the formation of side products, thereby enhancing the overall efficiency of the synthesis process.
In the context of medicinal chemistry, 3-(Chloromethyl)-1-methanesulfonylpyrrolidine has been explored for its potential applications in the development of drugs targeting various diseases. For instance, studies have shown that compounds derived from this intermediate exhibit potent activity against certain types of cancer cells. The chloromethyl group can be readily functionalized to introduce additional pharmacophores, thereby modulating the biological activity and selectivity of the resulting molecules.
The methanesulfonyl group, on the other hand, has been shown to enhance the solubility and bioavailability of drug candidates. This is particularly important in the design of oral medications, where poor solubility can significantly impact drug absorption and efficacy. By incorporating 3-(Chloromethyl)-1-methanesulfonylpyrrolidine into drug molecules, researchers can improve their pharmacokinetic properties, leading to more effective therapeutic outcomes.
Beyond its applications in cancer therapy, 3-(Chloromethyl)-1-methanesulfonylpyrrolidine has also been investigated for its potential use in neurodegenerative diseases. Studies have demonstrated that derivatives of this compound can cross the blood-brain barrier and exert neuroprotective effects. This property makes it a promising candidate for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its therapeutic applications, 3-(Chloromethyl)-1-methanesulfonylpyrrolidine has found utility in other areas of chemical research. For example, it serves as a key intermediate in the synthesis of chiral catalysts used in asymmetric synthesis. The ability to control stereochemistry is crucial in many chemical processes, particularly in the production of pharmaceuticals where enantiopure compounds are often required.
The versatility of 3-(Chloromethyl)-1-methanesulfonylpyrrolidine extends to its use as a ligand in metal-catalyzed reactions. The presence of both electron-withdrawing and electron-donating groups on the pyrrolidine ring allows it to form stable complexes with various transition metals. These complexes have been utilized in catalytic processes such as C-H activation and cross-coupling reactions, which are fundamental to modern synthetic chemistry.
In conclusion, 3-(Chloromethyl)-1-methanesulfonylpyrrolidine (CAS No. 1339708-90-5) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic research. Its unique structural features and reactivity profile make it an invaluable tool for scientists working on the development of new drugs and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
1339708-90-5 (3-(chloromethyl)-1-methanesulfonylpyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)